Cas no 2228539-14-6 ({1-(3-fluoro-2-methoxyphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3-fluoro-2-methoxyphenyl)methylcyclopropyl}methanol
• CAS No: 2228539-14-6
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6593126
• PubChem ID: 165672442
• Update Time: 2025-05-20

{1-(3-fluoro-2-methoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-fluoro-2-methoxyphenyl)methylcyclopropyl}methanol
• EN300-1821136
• 2228539-14-6
• {1-[(3-fluoro-2-methoxyphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H15FO2/c1-15-11-9(3-2-4-10(11)13)7-12(8-14)5-6-12/h2-4,14H,5-8H2,1H3
• InChI Key： XBUMXIYIEAVHDO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC1(CO)CC1

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(3-fluoro-2-methoxyphenyl)methylcyclopropyl}methanol

Introduction to {1-(3-Fluoro-2-Methoxyphenyl)methylcyclopropyl}Methanol (CAS No. 2228539-14-6)

{1-(3-Fluoro-2-Methoxyphenyl)methylcyclopropyl}Methanol, identified by the CAS registry number 2228539-14-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's structure, comprising a cyclopropane ring attached to a methoxy-substituted phenyl group and a hydroxymethyl group, offers a platform for exploring various chemical reactions and biological interactions.

The synthesis of {1-(3-Fluoro-2-Methoxyphenyl)methylcyclopropyl}Methanol involves advanced organic chemistry techniques, including coupling reactions and ring-opening processes. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in research and development. The compound's stability under various conditions has also been extensively studied, making it a viable candidate for use in diverse chemical environments.

In terms of physical properties, {1-(3-Fluoro-2-Methoxyphenyl)methylcyclopropyl}Methanol exhibits interesting characteristics such as moderate solubility in organic solvents and a melting point that aligns with its structural complexity. These properties make it suitable for applications in both solution-phase and solid-state chemistry. Additionally, the compound's reactivity towards nucleophilic and electrophilic agents has been explored, providing insights into its potential as an intermediate in more complex molecular constructions.

The biological activity of {1-(3-Fluoro-2-Methoxyphenyl)methylcyclopropyl}Methanol is another area of active research. Recent findings suggest that the compound may exhibit selective binding to certain proteins or enzymes, which could be leveraged in the design of novel therapeutic agents. Its ability to modulate cellular pathways without significant toxicity makes it a promising candidate for further investigation in preclinical studies.

From a materials science perspective, the incorporation of {1-(3-Fluoro-2-Methoxyphenyl)methylcyclopropyl}Methanol into polymer systems has shown potential for creating advanced materials with tailored mechanical and electronic properties. The compound's ability to participate in cross-linking reactions opens avenues for its use in developing high-performance polymers for applications ranging from electronics to biomedical devices.

In conclusion, {1-(3-Fluoro-2-Methoxyphenyl)methylcyclopropyl}Methanol (CAS No. 2228539-14-6) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, combined with favorable physical and chemical properties, positions it as a valuable tool for researchers aiming to push the boundaries of organic chemistry and materials science.